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Introduction

Ceftaroline, the active metabolite of the prodrug ceftaroline fosamil, is a fifth-generation
cephalosporin antibiotic. It exhibits a broad spectrum of in vitro activity against both Gram-
positive and Gram-negative bacteria. Notably, ceftaroline is distinguished by its potent activity
against methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant
Streptococcus pneumoniae (MDRSP), addressing critical areas of unmet medical need in the
treatment of bacterial infections.[1][2] This technical guide provides a comprehensive overview
of the in vitro spectrum of activity of ceftaroline, including detailed quantitative data,
experimental methodologies, and visual representations of key processes.

Mechanism of Action

Like other B-lactam antibiotics, ceftaroline exerts its bactericidal effect by inhibiting bacterial
cell wall synthesis.[3] This is achieved through binding to penicillin-binding proteins (PBPS),
which are essential enzymes involved in the final steps of peptidoglycan synthesis. The unique
attribute of ceftaroline lies in its high affinity for PBP2a, the modified PBP encoded by the
mecA gene in MRSA that confers resistance to most other B-lactams.[3][4] By effectively
binding to and inhibiting PBP2a, ceftaroline restores activity against MRSA.[5] Additionally,
ceftaroline demonstrates a strong affinity for the PBPs of Streptococcus pneumoniae,
including those that confer resistance to penicillin.[3]
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Gram-Positive Activity

Ceftaroline demonstrates potent in vitro activity against a wide array of Gram-positive
organisms. This includes methicillin-susceptible and methicillin-resistant Staphylococcus
aureus, various streptococcal species, and other clinically relevant Gram-positive bacteria.

Staphylococcus aureus

Ceftaroline is highly active against both methicillin-susceptible S. aureus (MSSA) and
methicillin-resistant S. aureus (MRSA).[6] It also retains activity against S. aureus strains with
reduced susceptibility to vancomycin (vancomycin-intermediate S. aureus, VISA, and
heterogeneous VISA, hVISA) and linezolid.[1][7]

Organism MICso (ug/mL) MICo0 (ug/mL) MIC Range (pg/mL)
Staphylococcus

0.5 1 <0.03-2
aureus (all)

Methicillin-susceptible

0.25 0.25 <0.03-1
S. aureus (MSSA)
Methicillin-resistant S.

05-1 1-2 0.125-2
aureus (MRSA)
Vancomycin-
intermediate S. - - 1-4
aureus (VISA)
Heterogeneous
vancomycin-

2 0.25-4

intermediate S.
aureus (hVISA)

Table 1: In Vitro Activity of Ceftaroline against Staphylococcus aureus[1][6]

Streptococcus pneumoniae

Ceftaroline exhibits potent activity against Streptococcus pneumoniae, including strains that
are resistant to penicillin and other -lactams.[8][9]
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Organism MICso (pg/mL) MICso (pg/mL) MIC Range (pg/mL)
Streptococcus

) <0.015 0.12 <0.015-0.5
pneumoniae (all)
Penicillin-susceptible

_ 0.015 -

S. pneumoniae
Penicillin-resistant S.

_ 0.12 0.25 -
pneumoniae
Cefotaxime-resistant

- 0.5 0.125-2

S. pneumoniae

Table 2: In Vitro Activity of Ceftaroline against Streptococcus pneumoniae[6][8][9]

Other Gram-Positive Bacteria

Ceftaroline is also active against other significant Gram-positive pathogens.

Organism MICso (pg/mL) MICso (pg/mL)
Streptococcus pyogenes <0.015 <0.015
Streptococcus agalactiae <0.015 <0.015
Streptococcus dysgalactiae <0.015 0.015
Coagulase-negative

staphylococci (Oxacillin- 0.06 0.12
susceptible)

Coagulase-negative

staphylococci (Oxacillin- 0.25 0.5
resistant)

Enterococcus faecalis - 20-4.0

Table 3: In Vitro Activity of Ceftaroline against Other Gram-Positive Bacteria[1][3][10]

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/product/b109729?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32451293/
https://www.droracle.ai/articles/27980/does-teflaro-ceftaroline-cover-serratia-marcescens
https://www.nbt.nhs.uk/sites/default/files/Pharmacodynamics%20of%20Ceftaroline%20Against%20Proteus%20mirabilis.pdf
https://www.benchchem.com/product/b109729?utm_src=pdf-body
https://www.benchchem.com/product/b109729?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3837918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://www.intertekinform.com/en-gb/standards/clsi-m07-2024-1129795_saig_clsi_clsi_3379352/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Gram-Negative Activity

The in vitro activity of ceftaroline against Gram-negative bacteria is more variable and is
generally targeted towards common respiratory and community-acquired pathogens. It is not
typically active against extended-spectrum B-lactamase (ESBL)-producing Enterobacteriaceae
or non-fermentative Gram-negative bacilli like Pseudomonas aeruginosa.[3][11]

Respiratory Pathogens

Ceftaroline demonstrates excellent potency against key Gram-negative organisms implicated
in respiratory tract infections.

Organism MICso (ug/mL) MICo0 (pg/mL)
Haemophilus influenzae <0.008 0.015-0.03
Moraxella catarrhalis 0.06 0.12-0.25

Table 4: In Vitro Activity of Ceftaroline against Gram-Negative Respiratory Pathogens[7][12]

Enterobacteriaceae

Ceftaroline has activity against some common Enterobacteriaceae species that do not
produce ESBLSs.

Organism MICso (ug/mL) MICoo0 (pg/mL)
Escherichia coli 0.12 0.25

Klebsiella pneumoniae 0.12 0.5

Proteus mirabilis 0.12 0.12

Enterobacter cloacae

Serratia marcescens 1 2

Table 5: In Vitro Activity of Ceftaroline against Select Enterobacteriaceae[3][13][14]
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Experimental Protocols

The in vitro activity of ceftaroline is primarily determined by measuring the minimum inhibitory
concentration (MIC) using standardized methods from the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).
[15][16] The most common method is broth microdilution.

Broth Microdilution MIC Testing Protocol (CLSI M07)

This method involves the serial dilution of the antimicrobial agent in a liquid growth medium in a
96-well microtiter plate.

o Preparation of Antimicrobial Agent Stock Solution: A stock solution of ceftaroline is prepared
at a high concentration and then serially diluted to the desired testing range.

e Inoculum Preparation:
o Bacterial colonies are selected from a fresh (18-24 hour) agar plate.

o A suspension of the bacteria is made in a sterile saline or broth to match the turbidity of a
0.5 McFarland standard, which corresponds to approximately 1.5 x 108 colony-forming
units (CFU)/mL.

o This suspension is further diluted to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.

¢ Inoculation of Microtiter Plates:

o Each well of the 96-well plate, containing a specific concentration of ceftaroline in cation-
adjusted Mueller-Hinton broth, is inoculated with the standardized bacterial suspension.

o A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.
 Incubation: The inoculated plates are incubated at 35°C + 2°C for 16-20 hours in ambient air.

« Interpretation of Results: The MIC is the lowest concentration of ceftaroline that completely
inhibits visible growth of the organism.
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with bacterial suspension
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Workflow for Broth Microdilution MIC Testing.
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Visualizing the Mechanism of Action

The enhanced activity of Ceftaroline against MRSA is a direct result of its unique interaction
with Penicillin-Binding Protein 2a (PBP2a). The following diagram illustrates this key molecular

interaction.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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